Cas no 1219979-14-2 (3-{2,4-Di(tert-butyl)phenoxymethyl}pyrrolidinehydrochloride)

3-{2,4-Di(tert-butyl)phenoxymethyl}pyrrolidine hydrochloride is a sterically hindered amine derivative with applications in organic synthesis and catalysis. Its key advantages include enhanced stability due to the bulky tert-butyl groups, which mitigate unwanted side reactions and improve selectivity in complex transformations. The pyrrolidine moiety provides a versatile scaffold for further functionalization, while the hydrochloride salt enhances solubility in polar solvents, facilitating handling and reactivity. This compound is particularly useful in asymmetric synthesis and as a ligand or intermediate in pharmaceutical and fine chemical production. Its robust structure ensures consistent performance under demanding reaction conditions.
3-{2,4-Di(tert-butyl)phenoxymethyl}pyrrolidinehydrochloride structure
1219979-14-2 structure
Product Name:3-{2,4-Di(tert-butyl)phenoxymethyl}pyrrolidinehydrochloride
CAS No:1219979-14-2
MF:C19H32ClNO
MW:325.916484832764
CID:4687490
Update Time:2025-06-08

3-{2,4-Di(tert-butyl)phenoxymethyl}pyrrolidinehydrochloride Chemical and Physical Properties

Names and Identifiers

    • 3-{[2,4-Di(tert-butyl)phenoxy]methyl}pyrrolidine hydrochloride
    • 3-{[2,4-Di(tert-butyl)phenoxy]methyl}pyrrolidinehydrochloride
    • 3-((2,4-Di-tert-butylphenoxy)methyl)pyrrolidine hydrochloride
    • 3-(2,4-di-tert-butylphenoxymethyl)pyrrolidine hydrochloride
    • 3-{2,4-Di(tert-butyl)phenoxymethyl}pyrrolidinehydrochloride
    • Inchi: 1S/C19H31NO.ClH/c1-18(2,3)15-7-8-17(16(11-15)19(4,5)6)21-13-14-9-10-20-12-14;/h7-8,11,14,20H,9-10,12-13H2,1-6H3;1H
    • InChI Key: HWBZWXJRLMQFMP-UHFFFAOYSA-N
    • SMILES: Cl.O(C1C=CC(=CC=1C(C)(C)C)C(C)(C)C)CC1CNCC1

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 325
  • Topological Polar Surface Area: 21.3

3-{2,4-Di(tert-butyl)phenoxymethyl}pyrrolidinehydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D034800-125mg
3-{[2,4-Di(tert-butyl)phenoxy]methyl}pyrrolidinehydrochloride
1219979-14-2
125mg
$ 230.00 2022-06-06
TRC
D034800-250mg
3-{[2,4-Di(tert-butyl)phenoxy]methyl}pyrrolidinehydrochloride
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$ 375.00 2022-06-06
Chemenu
CM310716-1g
3-((2,4-Di-tert-butylphenoxy)methyl)pyrrolidine hydrochloride
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$186 2023-01-01
Chemenu
CM310716-5g
3-((2,4-Di-tert-butylphenoxy)methyl)pyrrolidine hydrochloride
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Additional information on 3-{2,4-Di(tert-butyl)phenoxymethyl}pyrrolidinehydrochloride

Comprehensive Overview of 3-{2,4-Di(tert-butyl)phenoxymethyl}pyrrolidinehydrochloride (CAS No. 1219979-14-2)

3-{2,4-Di(tert-butyl)phenoxymethyl}pyrrolidinehydrochloride (CAS No. 1219979-14-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, characterized by its pyrrolidine backbone and tert-butylphenoxy substituents, is often explored for its role in drug development, particularly in modulating biological pathways. Researchers are increasingly interested in its synthetic versatility and bioactive potential, making it a subject of numerous studies.

The molecular structure of 3-{2,4-Di(tert-butyl)phenoxymethyl}pyrrolidinehydrochloride includes a pyrrolidine ring, which is a common motif in many bioactive molecules. The addition of 2,4-di(tert-butyl)phenoxymethyl groups enhances its lipophilicity, potentially improving membrane permeability—a critical factor in drug design. This attribute aligns with current trends in small-molecule therapeutics, where researchers prioritize compounds with optimized pharmacokinetic profiles. The hydrochloride salt form further improves solubility, a key consideration for formulation scientists.

In recent years, the demand for high-purity intermediates like 3-{2,4-Di(tert-butyl)phenoxymethyl}pyrrolidinehydrochloride has surged, driven by advancements in targeted drug delivery and precision medicine. Its CAS No. 1219979-14-2 is frequently searched in academic and industrial databases, reflecting its relevance in medicinal chemistry. Users often inquire about its synthesis protocols, stability under various conditions, and compatibility with other reagents—questions that underscore its practical utility.

Another area of interest is the compound's potential role in neuropharmacology. The pyrrolidine moiety is found in several neurologically active compounds, sparking hypotheses about its applicability in CNS drug development. While specific mechanisms remain under investigation, its structural similarity to known receptor modulators makes it a candidate for further study. This aligns with broader industry trends focusing on neurodegenerative diseases and cognitive enhancers.

From a synthetic chemistry perspective, 3-{2,4-Di(tert-butyl)phenoxymethyl}pyrrolidinehydrochloride exemplifies the growing emphasis on scalable and sustainable synthesis. Researchers are exploring green chemistry approaches to produce such compounds efficiently, reducing environmental impact. Searches for eco-friendly synthetic routes and catalytic optimization often include references to this compound, highlighting its role in modern process chemistry.

The compound's thermal stability and storage requirements are also frequently discussed topics. Proper handling of hydrochloride salts is essential to maintain integrity, especially in long-term pharmaceutical storage. Users often seek data on its degradation profiles and compatibility with excipients, reflecting its practical importance in formulation science.

In summary, 3-{2,4-Di(tert-butyl)phenoxymethyl}pyrrolidinehydrochloride (CAS No. 1219979-14-2) represents a compelling case study in modern chemical research. Its structural features, combined with its potential applications in drug discovery and material science, make it a valuable subject for ongoing investigation. As the scientific community continues to explore its properties, this compound is likely to remain a focal point in discussions about innovative therapeutics and advanced synthetic methodologies.

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